![molecular formula C6H18Ge2 B1588625 Hexamethyldigermanium(IV) CAS No. 993-52-2](/img/structure/B1588625.png)
Hexamethyldigermanium(IV)
Overview
Description
Hexamethyldigermanium (IV) (HMGe) is a versatile compound used in the synthesis of a variety of organogermanium compounds, drugs, and catalysts . It has the linear formula (CH₃)₃GeGe(CH₃)₃ and a molecular weight of 235.49 g/mol . HMGe is commonly referred to as 1,1,1,2,2,2-Hexamethyldigermane .
Synthesis Analysis
Molecular Structure Analysis
Chemical Reactions Analysis
Physical and Chemical Properties Analysis
Safety and Hazards
Scientific Research Applications
C–H Germylation of Alkenes and Aryl Iodides
The compound is employed for the C–H germylation of nonterminal alkenes and aryl iodides . This process is crucial for introducing germanium atoms into organic molecules, which can alter their physical and chemical properties. Such modifications are useful in the development of new materials and pharmaceuticals.
Low-Pressure Chemical Vapor Deposition (LPCVD)
Hexamethyldigermane serves as a germanium source in the low-pressure chemical vapor deposition (LPCVD) process to synthesize germanium nanowires and germanium-carbon thin films . These nanowires have promising applications in nanoelectronics and optoelectronics, while Ge-C thin films are investigated for their potential use in semiconductor technologies.
Digermanylated N-Heterocycle Compounds
Researchers utilize Hexamethyldigermane to synthesize digermanylated N-heterocycle compounds . These compounds are studied for their unique electronic properties and their potential use in the development of new catalytic systems and pharmaceuticals.
Drug Synthesis and Catalysis
Hexamethyldigermane is also used in the synthesis of drugs and as a catalyst in organic reactions . Its role in catalysis is attributed to the unique properties of germanium, which can facilitate various chemical transformations, leading to more efficient and selective synthesis processes.
Mechanism of Action
Target of Action
Hexamethyldigermane, also known as Hexamethyldigermanium(IV), is primarily used in the synthesis of a variety of organogermanium compounds . It serves as a versatile compound in the creation of these organogermanium compounds, which can be used in the production of drugs and catalysts .
Mode of Action
Hexamethyldigermane interacts with its targets through a process known as C-H germylation . This process involves the replacement of a hydrogen atom in a carbon-hydrogen bond with a germanium atom . This interaction results in the formation of new organogermanium compounds .
Biochemical Pathways
The primary biochemical pathway affected by Hexamethyldigermane is the synthesis of organogermanium compounds . The C-H germylation process leads to the creation of these compounds, which can then participate in various downstream effects, such as the production of drugs and catalysts .
Pharmacokinetics
Given its use in the synthesis of other compounds, its bioavailability would likely depend on the specific conditions of the synthesis process .
Result of Action
The molecular and cellular effects of Hexamethyldigermane’s action primarily involve the formation of new organogermanium compounds . These compounds can then be used in various applications, including the production of drugs and catalysts .
properties
InChI |
InChI=1S/2C3H9Ge/c2*1-4(2)3/h2*1-3H3 | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKQULDKQRNJABT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Ge](C)C.C[Ge](C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H18Ge2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20912792 | |
Record name | Hexamethyldigermane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20912792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.47 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Hexamethyldigermane | |
CAS RN |
993-52-2 | |
Record name | Digermane, hexamethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000993522 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Hexamethyldigermane | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=294221 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Hexamethyldigermane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20912792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Hexamethyldigermanium(IV) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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